2-(2-fluorophenoxy)-3-{(Z)-[3-(furan-2-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C23H14FN3O4S2
• Molecular Weight: 479.5 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-fluorophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H14FN3O4S2/c24-16-7-1-2-8-17(16)31-20-15(21(28)26-10-4-3-9-19(26)25-20)12-18-22(29)27(23(32)33-18)13-14-6-5-11-30-14/h1-12H,13H2/b18-12-
• InChI Key: YXPYDVXQFMQCJR-PDGQHHTCSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CC5=CC=CO5)F
• Canonical SMILES: C1=CC=C(C(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CC5=CC=CO5)F

Description

The compound 2-(2-fluorophenoxy)-3-{(Z)-[3-(furan-2-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one features a complex polyheterocyclic scaffold. Its core structure includes:

• A 4H-pyrido[1,2-a]pyrimidin-4-one system, a fused bicyclic framework common in bioactive molecules.
• A (Z)-configured methylidene bridge linking the pyrido-pyrimidinone core to a 3-(furan-2-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene moiety, introducing sulfur-based hydrogen-bonding capacity and conformational rigidity.

Biological Activity

The compound 2-(2-fluorophenoxy)-3-{(Z)-[3-(furan-2-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one (C21H16FN3O4S2) represents a novel class of organic compounds with potential biological activities. Its complex structure integrates a pyrido[1,2-a]pyrimidin-4-one core, a thiazolidinone moiety, and a fluorophenoxy group, which may contribute to its therapeutic properties.

Chemical Structure and Properties

This compound has a molecular weight of 457.5 g/mol and is characterized by multiple functional groups that enhance its interaction with various biological targets. The presence of the fluorophenoxy group is particularly significant for its pharmacological potential.

Property	Value
Chemical Formula	C21H16FN3O4S2
Molecular Weight	457.5 g/mol
Core Structure	Pyrido[1,2-a]pyrimidin-4-one
Functional Groups	Fluorophenoxy, Thiazolidinone

Biological Activity

Preliminary studies suggest that this compound exhibits significant biological activity, particularly in the following areas:

Antimicrobial Activity

Research indicates that derivatives containing the furan moiety exhibit antimicrobial properties. For instance, compounds similar to this structure have shown effectiveness against various bacterial strains including Escherichia coli and Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell wall synthesis and inhibition of metabolic pathways.

Anticancer Properties

The thiazolidinone framework has been linked to moderate to strong antiproliferative activity in cancer cell lines. Studies have demonstrated that variations in the substituents at the C-terminal of the thiazolidinone influence the anticancer efficacy. In particular, compounds with electron-donating groups have shown enhanced activity against leukemia cell lines .

Case Studies

• Antimicrobial Efficacy
  • A study synthesized related furan derivatives and tested their antibacterial activity against E. coli and S. aureus. The results indicated a minimum inhibitory concentration (MIC) as low as 64 µg/mL , suggesting potent antibacterial properties.

  Pathogen	MIC (µg/mL)
  Escherichia coli	64
  Staphylococcus aureus	128
• Anticancer Activity
  • In vitro tests on human leukemia cell lines revealed that modifications to the thiazolidinone moiety significantly impacted antiproliferative effects. Compounds were assessed using MTT assays, showing dose-dependent responses.

  Compound	IC50 (µM)
  Derivative A	15
  Derivative B	30

The precise mechanisms underlying the biological activities of this compound are still under investigation. However, it is hypothesized that:

• Antimicrobial Action : Inhibition of cell wall synthesis and interference with metabolic pathways.
• Anticancer Mechanism : Induction of apoptosis through cell cycle arrest at specific phases.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrido[1,2-a]pyrimidin-4-One Derivatives

Compound A :

2-[(2-Furanylmethyl)amino]-3-[(Z)-[3-(2-furanylmethyl)-4-oxo-2-thioxo-5-thiazolidinylidene]methyl]-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one ()

• Key Differences: A 7-methyl group on the pyrido-pyrimidinone core enhances lipophilicity (clogP ≈ 3.2 vs. 2.8 for the target compound). Furan-2-ylmethylamino substituent instead of 2-fluorophenoxy, reducing electronegativity but increasing hydrogen-bond donor capacity.
• Implications :
  • The methyl group may improve membrane permeability but reduce aqueous solubility.
  • Absence of fluorine could decrease metabolic stability compared to the target compound .

Compound B :

2-[3-Fluoro-5-(trifluoromethyl)phenyl]-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one ()

• Key Differences: Trifluoromethyl and piperazine substituents enhance solubility via polar interactions. Lacks the thiazolidinone-thioxo moiety, reducing sulfur-mediated binding.
• Implications :
  • Piperazine improves pharmacokinetic properties (e.g., bioavailability) but may increase off-target effects .

Thiazolo/Oxazolo[3,2-a]Pyrimidinone Derivatives

Compound C :

7-(4-Fluorophenyl)-5-(furan-2-yl)-2H-thiazolo[3,2-a]pyrimidin-3(7H)-one ()

• Key Differences: Simplified thiazolo[3,2-a]pyrimidinone core with a single fluorine on the phenyl ring. Absence of the methylidene-thiazolidinone side chain.
• Implications: Reported IC₅₀ values of 1.2–3.8 µM against breast cancer cell lines (MCF-7) suggest that the thiazolo-pyrimidinone system is critical for cytotoxicity. The target compound’s additional thioxo group may enhance selectivity .

Chromen-4-One Derivatives

Compound D :

5-Fluoro-2-(1-(3-(3-fluoro-4-isopropoxyphenyl)-4-(methylamino)-1H-pyrazolo[3,4-c]pyrimidin-1-yl)ethyl)-3-(3-fluorophenyl)-4H-chromen-4-one ()

• Key Differences: Chromen-4-one core instead of pyrido-pyrimidinone. Multiple fluorine atoms and a pyrazole ring enhance metabolic resistance.
• Implications: The chromenone system may confer stronger π-π stacking but lower solubility than the target compound’s fused pyrimidine .

Structure-Activity Relationship (SAR) Insights

• Fluorine Position: The 2-fluorophenoxy group in the target compound may offer better steric compatibility with hydrophobic binding pockets compared to 3-fluoro (Compound B) or 4-fluoro (Compound D) analogs .
• Thioxo Group : The 2-thioxo-1,3-thiazolidin-4-one moiety introduces a sulfur atom capable of forming disulfide bonds or coordinating metal ions, a feature absent in Compounds B and C .
• Furan vs. Other Heterocycles : The furan-2-ylmethyl substituent balances lipophilicity and hydrogen-bond acceptor capacity, whereas piperazine (Compound B) prioritizes solubility over membrane penetration .

Preparation Methods

Heteropolyacid-Catalyzed Cyclization

Aluminium-exchanged tungstophosphoric acid salts (Al$_x$H$_{3−x}$PW$_{12}$O$_{40}$) catalyze the cyclization of 2-aminopyridines with β-keto esters under mild conditions. For example, reacting 2-amino-4-methylpyridine with ethyl acetoacetate in the presence of Al$_3$PW$_{12}$O$_{40}$ yields 9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one with >90% efficiency. Key advantages include:

• High Lewis acidity enhancing electrophilic substitution.

• Recyclability of the catalyst without significant activity loss.

CuI-Catalyzed Tandem C–N Coupling/Amidation

A one-pot CuI-catalyzed Ullmann-type coupling between 2-halopyridines (e.g., 2-chloropyridine) and (Z)-3-amino-3-arylacrylate esters forms multisubstituted pyrido[1,2-a]pyrimidin-4-ones. This method offers:

• Broad substrate tolerance for introducing aryl/heteroaryl groups.

• Gram-scale feasibility with yields up to 92%.

Functionalization with 2-Fluorophenoxy Group

The 2-fluorophenoxy moiety is introduced via nucleophilic aromatic substitution (SNAr) or Ullmann coupling:

SNAr on Preformed Pyrido[1,2-a]pyrimidin-4-one

Treating 3-bromo-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one with 2-fluorophenol in the presence of K$_2$CO$_3$ in DMF at 80°C achieves substitution at the 3-position. The reaction is favored by:

• Electron-withdrawing effects of the pyrimidinone ring activating the C-3 position.

• Polar aprotic solvents enhancing phenoxide nucleophilicity.

Palladium-Catalyzed Coupling

For sterically hindered substrates, Pd(PPh$_3$)$_4$-catalyzed coupling between 3-iodo-pyrido[1,2-a]pyrimidin-4-one and 2-fluorophenol under microwave irradiation (120°C, 30 min) improves yields to 78%.

Synthesis of the Thiazolidinone Fragment

The thiazolidin-5-ylidene moiety is synthesized via cyclocondensation:

Thiazolidine-2,4-dione Formation

Furfuraldehyde reacts with 2,4-thiazolidinedione (TZD) in acetic acid/sodium acetate to yield 5-(furan-2-ylmethylene)thiazolidine-2,4-dione. Key steps include:

• Aldol Condensation : Furfuraldehyde and TZD form the exocyclic double bond.

• Cyclization : Intramolecular nucleophilic attack by the thiazolidinedione sulfur.

Thiolation and Alkylation

Treatment of 5-(furan-2-ylmethylene)thiazolidine-2,4-dione with Lawesson’s reagent converts the 4-keto group to a thioxo group, yielding 2-thioxo-thiazolidin-4-one. Subsequent N-alkylation with furfuryl bromide introduces the furan-2-ylmethyl substituent.

Knoevenagel Condensation for Z-Configured Methylene Bridge

The final step involves coupling the pyrido[1,2-a]pyrimidin-4-one and thiazolidinone fragments via a stereoselective Knoevenagel reaction:

Reaction Conditions

• Base : Piperidine in ethanol.

• Temperature : Reflux (78°C) for 6–8 hours.

• Molar Ratio : 1:1.2 (pyrido[1,2-a]pyrimidin-4-one to thiazolidinone aldehyde).

Stereochemical Control

The Z-configuration of the exocyclic double bond is enforced by:

• Steric Hindrance : Bulky substituents on the thiazolidinone favor the thermodynamically stable Z-isomer.

• Conjugation Effects : Extended π-system stabilization.

Purification

Crude product is recrystallized from isopropanol/DMF (3:1) to achieve >95% purity.

Analytical Characterization

Critical data for validating the synthesis include:

Parameter	Method	Result
Molecular Weight	HRMS	493.5 g/mol (C$_{24}$H$_{16}$FN$_3$O$_4$S$_2$)
Z-Configuration	$^1$H NMR	Coupling constant $J = 12.5$ Hz for exocyclic CH=CH
Purity	HPLC	98.2% (C18 column, acetonitrile/water)

Comparative Analysis of Methodologies

Yield Optimization

• Heteropolyacid vs. CuI Catalysis : Al$_3$PW$_{12}$O$_{40}$ provides higher yields (90% vs. 85%) but requires longer reaction times (12 h vs. 2 h).

• SNAr vs. Pd-Catalyzed Coupling : Pd catalysis offers better regioselectivity for sterically demanding substrates.

Green Chemistry Considerations

• Solvent Choice : Ethanol (renewable) vs. DMF (toxic).

• Catalyst Recovery : Heteropolyacid salts are reusable for up to 5 cycles without activity loss.

Challenges and Solutions

Epimerization Risk

The Z-configuration may epimerize under acidic/basic conditions. Mitigation strategies include:

• Low-Temperature Workup : Quenching reactions at 0°C.

• Non-Polar Solvents : Use hexane/ethyl acetate for extraction.

Purification Difficulties

• Column Chromatography : Silica gel with 5% MeOH/CH$_2$Cl$_2$ resolves thiazolidinone byproducts.

• Recrystallization : Isopropanol removes unreacted starting materials.

Industrial Scalability

Step	Scalability Factor	Solution
Thiazolidinone Synthesis	Exothermic cyclization	Jacketed reactor with cooling
Knoevenagel Reaction	Solvent volume	Switch to flow chemistry

Q & A

Basic: What are the key synthetic strategies for constructing the pyrido[1,2-a]pyrimidin-4-one core in this compound?

Answer:
The pyrido[1,2-a]pyrimidin-4-one core is typically synthesized via multi-step protocols involving cyclocondensation reactions. A common approach involves:

Precursor assembly : Starting with β-CF3 aryl ketones or analogous fluorinated intermediates, which undergo nucleophilic substitution to form pyrimidine rings under metal-free, mild conditions (e.g., using DMF as a solvent at 80–100°C) .

Heterocycle formation : Cyclization of intermediates with reagents like thiourea or thioacetamide to introduce the thioxo-thiazolidinone moiety. Temperature control (e.g., reflux in ethanol) and pH adjustments are critical to prevent side reactions .

Functionalization : Subsequent coupling reactions (e.g., Suzuki-Miyaura or Wittig reactions) to attach substituents like the furan-2-ylmethyl group .

Advanced: How can researchers optimize reaction conditions to minimize by-products during the formation of the thiazolidinone-thione moiety?

Answer:
Optimization strategies include:

• Design of Experiments (DoE) : Systematic variation of parameters (e.g., temperature, solvent polarity, and stoichiometry) to identify ideal conditions. For example, using acetonitrile at 60°C reduces dimerization by-products compared to DMF .
• Catalyst screening : Transition-metal-free conditions (e.g., using triethylamine as a base) improve selectivity for the thiazolidinone ring .
• In-line monitoring : Techniques like FTIR or HPLC-MS can detect intermediates in real time, enabling rapid adjustments to reaction pathways .

Basic: What spectroscopic techniques are critical for confirming the stereochemical configuration (Z-isomer) of the exocyclic double bond?

Answer:

• 1H NMR : Coupling constants (e.g., $J \approx 12–14 \, \text{Hz}$ for transoid protons) and NOE correlations differentiate Z/E isomers .
• X-ray crystallography : Definitive confirmation of the Z-configuration via crystal structure analysis, as demonstrated for related thiazolidinone derivatives .
• 13C NMR : Chemical shifts of carbonyl carbons (e.g., 170–180 ppm for thioxo groups) and olefinic carbons provide additional stereochemical evidence .

Advanced: How do non-covalent interactions influence the molecular packing and stability of this compound in solid-state forms?

Answer:

• π-π stacking : The pyrido-pyrimidine core engages in aromatic stacking, stabilizing crystal lattices.
• Hydrogen bonding : Thioxo and carbonyl groups form intermolecular H-bonds, influencing solubility and melting points .
• Halogen interactions : The fluorophenoxy group participates in C–F···π interactions, affecting polymorphic stability. Computational modeling (DFT or MD simulations) is recommended to predict packing motifs .

Basic: What are the common purification techniques applicable to this compound given its solubility profile?

Answer:

• Column chromatography : Silica gel with gradients of ethyl acetate/hexane (3:7 to 1:1) resolves polar by-products .
• Recrystallization : Use DMSO/water mixtures to exploit temperature-dependent solubility differences .
• HPLC : Reverse-phase C18 columns with acetonitrile/water mobile phases achieve >95% purity for biological assays .

Advanced: What strategies are employed to resolve discrepancies between calculated and observed HRMS data for this compound?

Answer:

• Isotopic pattern analysis : Verify $^{13}\text{C}$ and $^{34}\text{S}$ isotopic contributions, which may cause deviations in [M+H]+ peaks .
• Calibration standards : Use internal references (e.g., sodium trifluoroacetate) to correct mass accuracy.
• Tandem MS/MS : Fragment ion matching confirms molecular integrity when nominal mass overlaps with impurities .

Basic: How is the furan-2-ylmethyl group introduced into the thiazolidinone ring system during synthesis?

Answer:
The furan-2-ylmethyl group is typically introduced via:

Alkylation : Reacting 2-furanmethanol with a thiazolidinone precursor using Mitsunobu conditions (DIAD, PPh3) .

Cross-coupling : Palladium-catalyzed coupling (e.g., Stille or Negishi) between a brominated thiazolidinone and a furyl-zinc reagent .

Protection-deprotection : Temporary silyl protection of the furan oxygen prevents unwanted side reactions during subsequent steps .

Advanced: What computational methods can predict the impact of fluorophenoxy substitution on the compound’s electronic properties?

Answer:

• DFT calculations : Analyze frontier molecular orbitals (HOMO-LUMO gaps) to assess electron-withdrawing effects of the fluorine atom .
• Molecular docking : Simulate interactions with biological targets (e.g., kinases) to rationalize structure-activity relationships (SAR) .
• QSAR models : Correlate substituent electronic parameters (Hammett σ constants) with experimental bioactivity data .